Cas no 2680748-79-0 (benzyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate)

• Product Name: benzyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate
• CAS No: 2680748-79-0
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6602838
• PubChem ID: 165939600
• Update Time: 2025-08-04

benzyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7118124
• 2680748-79-0
• benzyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate

• Inchi： 1S/C15H21NO4/c17-14(20-11-13-5-2-1-3-6-13)16-9-8-15(18)7-4-10-19-12-15/h1-3,5-6,18H,4,7-12H2,(H,16,17)
• InChI Key： HDNZHVHQQFGDGH-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)(CCNC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate

Benzyl N-[2-(3-Hydroxyoxan-3-Yl)Ethyl]Carbamate: A Comprehensive Overview

Benzyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate, identified by the CAS number 2680748-79-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzyl group, a carbamate functional group, and a hydroxyl-substituted oxane ring (tetrahydropyran). The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of benzyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate involves a series of well-defined organic reactions, including nucleophilic substitution and condensation processes. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making it more accessible for large-scale production and research purposes.

One of the key features of this compound is its ability to form stable amide bonds, which are crucial in peptide synthesis and drug delivery systems. The hydroxyl group on the oxane ring adds another layer of functionality, enabling further chemical modifications such as glycosylation or phosphorylation.

Recent research has highlighted the potential of benzyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate in the development of bioactive molecules with anti-inflammatory and antioxidant properties. Studies conducted at leading institutions have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for therapeutic agents.

In addition to its biological applications, this compound has shown promise in polymer chemistry due to its ability to act as a cross-linking agent in polyurethane systems. The incorporation of this compound into polymer networks has been shown to enhance mechanical properties and thermal stability, making it a valuable additive in advanced materials.

The structural versatility of benzyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate also makes it an ideal candidate for click chemistry reactions, such as the formation of triazole linkages under copper-catalyzed conditions. This has opened new avenues for its use in constructing complex molecular architectures for drug delivery systems and sensors.

In terms of physical properties, this compound exhibits a melting point of approximately 115°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The latest advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of benzyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate with high accuracy using density functional theory (DFT). These studies have provided insights into its electronic structure, which is critical for understanding its reactivity in different chemical environments.

In conclusion, benzyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an important tool in modern chemical research.